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Compound of Interest

Compound Name: cis-Crotonaldehyde

Cat. No.: B231344

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and safety information for the handling and
storage of pure cis-crotonaldehyde. Due to its inherent instability and reactivity, strict
adherence to these guidelines is crucial to ensure personnel safety and maintain the isomeric
purity of the compound.

Compound Information

Pure cis-crotonaldehyde is the (Z)-isomer of 2-butenal. It is a highly reactive a,B3-unsaturated
aldehyde and is known to be less stable than its trans-isomer, with the thermodynamic
equilibrium heavily favoring the trans form.[1] This instability necessitates specific handling and
storage conditions to prevent isomerization and other degradation pathways.

Physical and Chemical Properties
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Property Value Reference
Molecular Formula CaHeO [2]

CAS Number 15798-64-8 [1]
Appearance Colorless to pale yellow liquid [3]

Odor Pungent, suffocating [3]

Boiling Point ~102-104 °C (for mixture) [4]

Flash Point 13 °C (for trans/mixture) [5]
Solubility Moderately soluble in water; (31[6]

miscible with organic solvents

icoloaical for C \dehyde Mixture

Metric Value Species Reference
LD50 (Oral) 240 mg/kg Mouse [5]
LD50 (Dermal) 380 mg/kg Rabbit [5]
LC50 (Inhalation) 4 mg/L (4h) Rat [5]

Safety and Handling

Cis-crotonaldehyde is a hazardous chemical and must be handled with extreme caution. It is

highly flammable, toxic if swallowed, in contact with skin, or if inhaled, and can cause serious

eye damage and skin irritation.[5][7] It is also suspected of causing genetic defects and may

cause respiratory irritation.[5][7]

Personal Protective Equipment (PPE)

o Hand Protection: Wear chemically resistant gloves (e.qg., nitrile rubber, neoprene).
o Eye/Face Protection: Use chemical safety goggles and a face shield.

o Skin and Body Protection: Wear a flame-retardant lab coat and appropriate chemical-
resistant clothing.
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o Respiratory Protection: All handling of pure cis-crotonaldehyde must be conducted in a
certified chemical fume hood. For situations with potential for exposure above permissible
limits, a self-contained breathing apparatus (SCBA) is recommended.[3]

Emergency Procedures

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.
Immediately call a poison center or doctor.[7]

o Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water.
Seek immediate medical attention.[8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[7]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or doctor.

[8]

e Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish. Water spray may
be used to cool containers.[8]

Storage Protocol

Proper storage is critical to maintain the isomeric purity of cis-crotonaldehyde and to prevent
hazardous reactions.

Storage Conditions
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Parameter Recommendation
Store in a cool, dry place. Refrigeration is
Temperature
recommended.
Store under an inert atmosphere (e.g., argon or
Atmosphere ) o
nitrogen) to prevent oxidation.[9]
Light Protect from light, as it can catalyze
[
J isomerization to the trans form.[1][10]
] Use a tightly sealed, appropriate container (e.qg.,
Container _
amber glass bottle with a secure cap).
) Store in a well-ventilated, designated flammable
Location

liquid storage cabinet.[3][10]

Incompatible Materials

Store separately from:

Strong oxidizing agents

Strong reducing agents

Bases (alkalis)[3]

Acids[3]

Ammonia and organic amines[3]

Experimental Protocols

Protocol for Handling and Dispensing

e Preparation:

o Ensure a certified chemical fume hood is operational.

o Have all necessary PPE donned correctly.
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o Prepare all required equipment (e.g., syringes, glassware) and ensure it is clean and dry.

o Ground and bond all containers and receiving equipment to prevent static discharge.

» Dispensing:

o

Allow the sealed container of cis-crotonaldehyde to equilibrate to the ambient
temperature of the fume hood before opening to prevent moisture condensation.

o

Slowly open the container under an inert atmosphere if possible (e.g., in a glove box or
using a Schlenk line).

o

Use a clean, dry syringe or pipette to withdraw the required amount.

[¢]

Immediately reseal the container, purge with inert gas if possible, and return to proper
storage.

e Post-Handling:
o Clean any spills immediately with an inert absorbent material.[10]
o Decontaminate all used glassware and equipment.
o Dispose of waste according to institutional and local regulations.

Visualizations
Logical Workflow for Handling Cis-Crotonaldehyde
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Caption: Workflow for safe handling of cis-crotonaldehyde.
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Unstable (Isomerization)

Caption: Relationship between hazards and controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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